Cas no 1956366-01-0 (2-(1H-Benzoimidazol-5-yl)-ethylamine dihydrochloride)

• Product Name: 2-(1H-Benzoimidazol-5-yl)-ethylamine dihydrochloride
• CAS No: 1956366-01-0
• MF: C₉H₁₃Cl₂N₃
• MW: 234.125619649887
• MDL: MFCD20278275
• CID: 4633225
• Update Time: 2025-05-24

2-(1H-Benzoimidazol-5-yl)-ethylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Benzoimidazol-5-yl)-ethylamine dihydrochloride
• 2-(1H-Benzo[d]imidazol-6-yl)ethanamine dihydrochloride
• 2-(3H-benzimidazol-5-yl)ethanamine;dihydrochloride
• SB34868

• MDL： MFCD20278275
• Inchi： 1S/C9H11N3.2ClH/c10-4-3-7-1-2-8-9(5-7)12-6-11-8;;/h1-2,5-6H,3-4,10H2,(H,11,12);2*1H
• InChI Key： LFTYTOAFSUCGED-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C=NC2=CC=C(C=C12)CCN

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 149
• Topological Polar Surface Area: 54.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-(1H-Benzoimidazol-5-yl)-ethylamine dihydrochloride

2-(1H-Benzoimidazol-5-yl)-ethylamine dihydrochloride (CAS No. 1956366-01-0): An Overview

2-(1H-Benzoimidazol-5-yl)-ethylamine dihydrochloride (CAS No. 1956366-01-0) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as BENZIMIDAZOLE ETHYLAMINE DIHYDROCHLORIDE, is a derivative of benzoimidazole, a heterocyclic aromatic compound that has gained considerable attention due to its diverse biological activities and therapeutic applications.

The chemical structure of 2-(1H-Benzoimidazol-5-yl)-ethylamine dihydrochloride consists of a benzoimidazole ring attached to an ethylamine group, which is further salted with two hydrochloric acid molecules. This unique structural arrangement confers the compound with specific physicochemical properties, making it an attractive candidate for various research and development activities.

In recent years, the study of benzoimidazole derivatives has been extensively explored due to their broad spectrum of biological activities, including antifungal, antibacterial, antiviral, and anticancer properties. The presence of the ethylamine group in 2-(1H-Benzoimidazol-5-yl)-ethylamine dihydrochloride further enhances its potential for modulating biological systems, particularly in the context of central nervous system (CNS) disorders and neurodegenerative diseases.

One of the key areas of research involving 2-(1H-Benzoimidazol-5-yl)-ethylamine dihydrochloride is its role in neuropharmacology. Studies have shown that this compound can interact with specific neurotransmitter receptors, such as serotonin and dopamine receptors, which are crucial for regulating mood, cognition, and motor function. This interaction has led to its evaluation as a potential therapeutic agent for conditions such as depression, anxiety, and Parkinson's disease.

The pharmacokinetic properties of 2-(1H-Benzoimidazol-5-yl)-ethylamine dihydrochloride have also been investigated to understand its bioavailability and metabolism. Research indicates that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for both preclinical and clinical studies. These properties are essential for ensuring that the compound can effectively reach its target sites in the body and exert its intended therapeutic effects.

In addition to its potential therapeutic applications, 2-(1H-Benzoimidazol-5-yl)-ethylamine dihydrochloride has been studied for its ability to modulate cellular signaling pathways. For instance, it has been shown to influence the activity of protein kinases and other signaling molecules involved in cell proliferation and apoptosis. This modulation can have significant implications for cancer research, where targeting specific signaling pathways is a key strategy for developing novel anticancer therapies.

The safety profile of 2-(1H-Benzoimidazol-5-yl)-ethylamine dihydrochloride is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

The synthesis of 2-(1H-Benzoimidazol-5-yl)-ethylamine dihydrochloride involves a series of well-defined chemical reactions that ensure high purity and yield. The process typically begins with the formation of the benzoimidazole ring followed by the introduction of the ethylamine group and subsequent salt formation with hydrochloric acid. The ability to synthesize this compound efficiently is crucial for meeting the growing demand in both academic and industrial settings.

In conclusion, 2-(1H-Benzoimidazol-5-yl)-ethylamine dihydrochloride (CAS No. 1956366-01-0) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable pharmacokinetic properties, and diverse biological activities make it an attractive candidate for further investigation. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.